Cas no 2171902-09-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid
• CAS No: 2171902-09-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6615374
• PubChem ID: 165538968
• Update Time: 2025-10-29

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid
• 2171902-09-1
• EN300-1502848
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16(23(28)27-12-10-17(11-13-27)24(29)30)14-26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： GNQQZOBMHBZVCP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid (CAS No. 2171902-09-1)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid (CAS No. 2171902-09-1) is a highly specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperidine-4-carboxylic acid backbone, makes it a valuable intermediate in the development of novel drug candidates and bioconjugates. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for modern biopharmaceutical advancements.

In recent years, the demand for Fmoc-protected amino acids like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid has surged, driven by the growing interest in peptide-based therapeutics. This trend aligns with the rise of personalized medicine and targeted drug delivery systems, where peptides play a pivotal role. The compound's CAS No. 2171902-09-1 is often referenced in patent literature and academic journals, highlighting its significance in medicinal chemistry and biotechnology.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, which are increasingly adopted in high-throughput screening (HTS) workflows. The Fmoc group provides excellent stability during synthesis while allowing for mild deprotection conditions, minimizing side reactions. This feature is particularly valuable for researchers exploring peptide modifications or designing multifunctional biomolecules.

From a structural perspective, the incorporation of a 2-methylpropanoyl moiety and a piperidine ring enhances the compound's versatility. These structural elements contribute to improved bioavailability and metabolic stability, addressing common challenges in peptide drug development. As such, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid is frequently discussed in forums focusing on rational drug design and structure-activity relationships (SAR).

The synthesis and application of this compound also intersect with emerging topics like green chemistry and sustainable manufacturing. Researchers are actively investigating eco-friendly alternatives for peptide coupling reagents and solvents, which could further optimize the use of Fmoc-protected building blocks. This aligns with broader industry efforts to reduce the environmental footprint of pharmaceutical production.

For analytical chemists, the characterization of CAS No. 2171902-09-1 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for quality control in research-grade chemicals.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-4-carboxylic acid represents a critical tool in contemporary drug discovery and peptide engineering. Its unique properties and broad applicability make it a subject of ongoing research, particularly in the context of next-generation therapeutics and biomaterials. As the scientific community continues to explore innovative applications, this compound will likely remain at the forefront of cutting-edge chemical research.